Cas no 2172229-38-6 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid)
2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid
- 2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid
- 2172229-38-6
- EN300-1549529
-
- Inchi: 1S/C27H32N2O6/c1-2-7-18(26(31)32)15-28-25(30)24-17(12-13-34-24)14-29-27(33)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: CJKNIHSDAOHOKD-UHFFFAOYSA-N
- SMILES: O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NCC(C(=O)O)CCC)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1549529-0.05g |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1549529-0.1g |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1549529-0.25g |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1549529-0.5g |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1549529-1.0g |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1549529-2.5g |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1549529-5.0g |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1549529-10.0g |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1549529-50mg |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1549529-100mg |
2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172229-38-6 | 100mg |
$2963.0 | 2023-09-25 |
2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid
Recent Advances in the Study of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid (CAS: 2172229-38-6)
The compound 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid (CAS: 2172229-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, plays a pivotal role in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolan-2-yl formamido moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), particularly for the construction of complex peptide architectures.
Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing byproduct formation. The researchers employed a combination of microwave-assisted synthesis and catalytic hydrogenation, achieving a 15% increase in overall yield compared to traditional methods. This advancement is particularly relevant for large-scale production, where efficiency and cost-effectiveness are critical.
In addition to synthetic improvements, the biological activity of derivatives of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid has been explored. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 demonstrated that certain modifications to the pentanoic acid moiety can enhance the compound's binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs). This finding opens new avenues for the development of GPCR-targeted therapeutics, particularly in the treatment of neurological disorders.
Another significant development is the use of this compound in the synthesis of peptide-based vaccines. A 2023 study in Vaccine highlighted its role as a key building block for antigenic peptides, which are essential for eliciting robust immune responses. The researchers reported that peptides synthesized using this intermediate exhibited improved stability and immunogenicity, making them promising candidates for next-generation vaccines.
Despite these advancements, challenges remain. The stability of the Fmoc group under certain reaction conditions and the potential for racemization during peptide elongation are areas requiring further investigation. Ongoing research aims to address these issues through the development of new protecting groups and optimized reaction protocols.
In conclusion, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid (CAS: 2172229-38-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Recent studies have not only improved its synthesis and application but also expanded its potential uses in drug development and vaccine design. Future research will likely focus on overcoming current limitations and exploring new therapeutic applications, further solidifying its importance in the field.
2172229-38-6 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)